Cas no 2172634-77-2 (4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)but-2-enoic acid)

• Product Name: 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)but-2-enoic acid
• CAS No: 2172634-77-2
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6000521
• PubChem ID: 165811844
• Update Time: 2025-05-22

4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)but-2-enoic acid
• EN300-1480417
• 4-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)but-2-enoic acid
• 2172634-77-2

• Inchi： 1S/C26H28N2O6/c29-23(30)10-5-13-27-24(31)26(11-14-33-15-12-26)17-28-25(32)34-16-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-10,22H,11-17H2,(H,27,31)(H,28,32)(H,29,30)/b10-5+
• InChI Key： JBJCFDMBFZMAPB-BJMVGYQFSA-N
• SMILES： O1CCC(C(NC/C=C/C(=O)O)=O)(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)but-2-enoic acid

Comprehensive Analysis of 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)but-2-enoic acid (CAS No. 2172634-77-2)

In the rapidly evolving field of pharmaceutical and biochemical research, the compound 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)but-2-enoic acid (CAS No. 2172634-77-2) has garnered significant attention due to its unique structural properties and potential applications. This Fmoc-protected amino acid derivative is widely utilized in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), a technique that has revolutionized drug discovery and development. Researchers are increasingly exploring its role in creating bioactive peptides, which are pivotal in treating diseases such as cancer, diabetes, and neurodegenerative disorders.

The molecular structure of 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)but-2-enoic acid features a tetrahydropyran ring and an α,β-unsaturated carboxylic acid moiety, making it a versatile building block for peptide modifications. Its Fmoc group ensures excellent stability during synthesis, while the but-2-enoic acid segment allows for further functionalization. This combination has made it a popular choice for developing peptide-based therapeutics, a hot topic in modern medicine due to their high specificity and low toxicity.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like CAS No. 2172634-77-2. Machine learning algorithms are now being employed to predict optimal peptide sequences, and this compound’s unique properties make it a valuable candidate for such studies. Additionally, the growing interest in sustainable chemistry has led researchers to explore greener synthesis routes for Fmoc-protected amino acids, aligning with global efforts to reduce environmental impact.

Another area of interest is the compound’s potential in targeted drug delivery systems. Its ability to conjugate with various nanocarriers has opened new avenues for precision medicine, a field that aims to tailor treatments to individual patients. This aligns with the rising demand for personalized healthcare solutions, a trend frequently searched in academic and medical communities.

In summary, 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)but-2-enoic acid represents a critical tool in contemporary biochemical research. Its applications span from peptide synthesis to drug delivery, making it a subject of ongoing investigation. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in the future of therapeutic innovation.